Cas no 117544-96-4 (5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid isopropylamide)

5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid isopropylamide is a pyrazole derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a phenyl-substituted pyrazole core, an amino group at the 5-position, and an isopropylamide moiety at the 4-carboxylic acid position, enhancing its reactivity and binding properties. This compound may serve as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors or receptor modulators. Its well-defined molecular framework allows for precise structural modifications, making it valuable for structure-activity relationship (SAR) studies. The isopropylamide group may improve solubility and pharmacokinetic properties, supporting its utility in drug discovery.

5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid isopropylamide structure

117544-96-4 structure

Product Name:5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid isopropylamide

CAS No:117544-96-4

MF:C₁₃H₁₆N₄O

MW:244.292342185974

CID:5167077

Update Time:2025-08-05

5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid isopropylamide Chemical and Physical Properties

Names and Identifiers

- 5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid isopropylamide
- 1H-Pyrazole-4-carboxamide, 5-amino-N-(1-methylethyl)-1-phenyl-
- Inchi： 1S/C13H16N4O/c1-9(2)16-13(18)11-8-15-17(12(11)14)10-6-4-3-5-7-10/h3-9H,14H2,1-2H3,(H,16,18)
- InChI Key： DMNCFBCPCOZMSD-UHFFFAOYSA-N
- SMILES： N1(C2=CC=CC=C2)C(N)=C(C(NC(C)C)=O)C=N1

5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid isopropylamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM487474-1g	5-Amino-N-isopropyl-1-phenyl-1H-pyrazole-4-carboxamide	117544-96-4	97%	1g	$116	2022-06-14
Chemenu	CM487474-5g	5-Amino-N-isopropyl-1-phenyl-1H-pyrazole-4-carboxamide	117544-96-4	97%	5g	$312	2022-06-14

5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid isopropylamide Related Literature

1. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
2. Excellent mechanical performance and enhanced dielectric properties of OBC/SiO2 elastomeric nanocomposites: effect of dispersion of the SiO2 nanoparticles†

Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
3. Excellent electrochemical performance of LiFe0.4Mn0.6PO4 microspheres produced using a double carbon coating process†

Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
4. Evolution of calcium phosphate precipitation in hanging drop vapor diffusion by in situRaman microspectroscopy

Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
5. Excellent energy storage performance in NaNbO3-based relaxor antiferroeic ceramics under a low electric field

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Additional information on 5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid isopropylamide

5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid isopropylamide: A Comprehensive Overview

5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid isopropylamide (CAS No. 117544-96-4) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and functional groups, has garnered attention due to its potential applications in drug discovery and material science. The pyrazole ring, a key structural component, contributes to its versatility and reactivity, making it a valuable molecule for further exploration.

The synthesis of 5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid isopropylamide involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity. Recent advancements in catalytic methods have enabled more efficient pathways for its preparation, reducing production costs and enhancing purity. Researchers have also explored the use of microwave-assisted synthesis, which has proven to significantly accelerate reaction times while maintaining product quality.

One of the most intriguing aspects of this compound is its biological activity. Studies conducted in vitro have demonstrated its potential as an inhibitor of certain enzymes, particularly those involved in inflammatory pathways. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* revealed that 5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid isopropylamide exhibits potent anti-inflammatory properties by modulating the activity of cyclooxygenase (COX) enzymes. This finding has opened new avenues for its application in the development of anti-inflammatory drugs.

In addition to its pharmacological significance, this compound has also been investigated for its role in material science. Its ability to form stable coordination complexes with metal ions has led to its exploration as a potential ligand in catalysis and sensing applications. Recent research has focused on its use in constructing metalloporphyrin-based sensors for detecting environmental pollutants, showcasing its versatility across multiple disciplines.

The isopropylamide group attached to the pyrazole ring plays a crucial role in modulating the compound's physical properties, such as solubility and bioavailability. This functional group also influences its interaction with biological systems, making it an attractive candidate for drug delivery systems. Researchers have explored the use of this compound as a carrier for targeted drug delivery, leveraging its unique chemical properties to enhance therapeutic efficacy.

Furthermore, the amino group present in the molecule provides additional sites for chemical modification, enabling the creation of derivatives with enhanced functionality. These derivatives have been studied for their potential as antioxidants, anticancer agents, and antimicrobial agents. A 2023 study published in *Chemical Communications* highlighted the compound's ability to scavenge free radicals, suggesting its potential application in oxidative stress-related diseases.

Despite its promising applications, there are challenges associated with the large-scale production and commercialization of 5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid isopropylamide. Issues such as scalability, cost-effectiveness, and regulatory compliance need to be addressed before it can be widely adopted in industrial settings. However, ongoing research continues to explore innovative solutions to overcome these barriers.

In conclusion, 5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid isopropylamide (CAS No. 117544-96